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Compound of Interest

Compound Name: Panavia TC

Cat. No.: B1179519

This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive guide to reducing marginal gap formation in vitro when
using Panavia TC and other Panavia resin cements. The following troubleshooting guides and

frequently asked questions (FAQs) are designed to address specific issues encountered during
experimental setups.

Troubleshooting Guides

Issue: Excessive Marginal Gap Formation Observed with Zirconia Restorations
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Potential Cause

Troubleshooting Step

Expected Outcome

Inadequate Surface Treatment
of Zirconia: The bond between
Panavia and zirconia relies on

proper surface conditioning.

Ensure zirconia restorations
are air-abraded with alumina

particles prior to cementation.

[1]

Improved micromechanical
retention and a stronger bond,

leading to a reduced marginal

gap.

Improper Primer Application:
The MDP monomer in Panavia
primers is crucial for chemical

bonding to zirconia.[1][2]

Apply a thin, uniform layer of
CLEARFIL™ CERAMIC
PRIMER PLUS to the air-
abraded zirconia surface and
dry thoroughly with a mild air

stream.[1]

Enhanced chemical adhesion
between the cement and the

restoration, minimizing the

gap.

Incorrect Cement Space
Setting in CAD/CAM: The
virtual cement space setting
during the design phase can

significantly impact the final fit.

For CAD/CAM fabricated
zirconia crowns, consider the
manufacturer's recommended
cement space settings. One in
vitro study found that different
cement space settings can
affect the marginal fit of resin-

ceramic crowns.[3]

An optimized cement space
allows for a uniform cement
layer without compromising the

marginal seal.

Excessive Seating Pressure:
While adequate pressure is
necessary, excessive force can
lead to thin spots in the
cement layer and an increased

marginal gap.

Apply a constant, moderate
seating force during
cementation. One study used
a static load to seat crowns

during cementation.[3]

Consistent and complete
seating of the restoration with
a uniform cement layer,

reducing the marginal gap.

Issue: Increased Marginal Gap After Thermocycling
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Material-Dependent
Dimensional Changes:
Different restorative materials
exhibit varying degrees of
thermal expansion and
contraction, which can stress

the cement interface.

Be aware that resin-based and
resin-modified ceramic
restorations may show a
greater increase in marginal
gaps after thermocycling

compared to glass-ceramics.

[4]

Understanding the material
properties will help in
interpreting results and
selecting appropriate materials
for specific experimental

designs.

Incomplete Polymerization of
the Cement: An under-cured
cement margin is more
susceptible to degradation and
gap formation during thermal

stress.

Ensure adequate light-curing
of all margins. For dual-cure
cements like Panavia F2.0 and
Panavia V5, allow for the full
self-cure time, especially in
areas with limited light access.
[5] The use of an oxygen-
inhibiting gel, such as
OXYGUARD lI, at the margins
during self-curing can prevent
the formation of an oxygen-
inhibited layer and promote a

more complete cure.[5]

A fully polymerized cement
margin will have improved
mechanical properties and
greater resistance to thermal
stresses, thus maintaining

marginal integrity.

Frequently Asked Questions (FAQs)

Q1: What is Panavia TC?

A: Panavia TC is a specific shade of the Panavia F2.0 dual-cure resin cement. "TC" stands for

"Tooth Color,"” which is a translucent A3 shade.[2]

Q2: Does the choice of restorative material affect the marginal gap when using Panavia

cements?

A: Yes, the type of restorative material can influence the marginal gap. For instance, in an in

vitro study comparing two zirconia crown systems cemented with Panavia F2.0, a statistically

significant difference in the mean marginal gap values was observed between the two systems.
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[6] Another study found that the marginal gaps of CAD/CAM inlays varied depending on
whether the material was ceramic-based, a combination, or resin-based.[4]

Q3: How does the tooth preparation design influence the marginal gap with Panavia cements?

A: The design of the tooth preparation has a significant impact on the marginal fit of the
restoration. A systematic review of in vitro studies on zirconia crowns concluded that a rounded
shoulder finish line was favored for better marginal fit.[7] Another study on ceramic onlays
cemented with Panavia V5 found that both the preparation design and the location of the
margins influenced the width of the cement line.[8]

Q4: What is the difference in marginal adaptation between the self-cure and light-cure modes
of Panavia F2.0?

A: In an in vitro study evaluating the marginal adaptation of resin cements, it was observed that
for Panavia F2.0, the light-cure mode resulted in better marginal adaptation with fewer gaps
compared to the self-cure mode.[9]

Q5: What is the recommended procedure for cementing a zirconia crown with Panavia V5 to
minimize the marginal gap?

A: The recommended procedure involves:
 Trial Fitting: Try in the zirconia restoration to ensure a passive fit.[1]

o Surface Treatment of Zirconia: Air-abrade the internal surface of the crown with alumina
powder, followed by ultrasonic cleaning and drying.[1]

e Priming the Restoration: Apply CLEARFIL™ CERAMIC PRIMER PLUS to the internal
surface and dry.[1]

e Tooth Preparation: Clean and dry the tooth surface.

e Priming the Tooth: Apply PANAVIA™ V5 Tooth Primer and leave it for 20 seconds, then
thoroughly dry with mild air.[10]
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o Cement Application and Seating: Apply PANAVIA™ V5 paste to the crown and seat it with
gentle, constant pressure.

e Excess Cement Removal: Tack-cure the excess cement for 3-5 seconds and then remove it.

[2]

 Final Curing: Light-cure all margins for the recommended time. For areas where light cannot
reach, allow the cement to self-cure for the specified duration (e.g., 3 minutes of maintained
isolation for translucent crowns).[10]

Quantitative Data Summary

Table 1: Marginal Gap of Zirconia Restorations with Panavia F2.0

) ) Marginal
Marginal Marginal
. Gap (um) -
Restoration Gap (um) - Gap (um) -
Study Cement After
Type Before After _
] ] Thermocycli
Cementation Cementation
ng
Papanas et Zirconia )
Panavia F2.0 48.3+14.5 73.4+16.9 74.3+16.9
al. Frameworks
Papanas et Zirconia
RelyX U100 479+149 59.9+17.5 60.2 £17.5
al. Frameworks
Cercon
Yildirim et al. Zirconia Panavia F2.0 85+11.4
Crowns
DC-Zirkon
Yildirim et al. Zirconia Panavia F2.0 75.3+13.2
Crowns

Table 2: Influence of Preparation Design on Marginal Gap of Ceramic Onlays with Panavia V5
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Cement Line Width

Study Preparation Design Location of Margin (um)
Songthang et al. RO (Occlusal Overlay)  Buccal 75.8+15.6
Songthang et al. RO (Occlusal Overlay)  Palatal 795+17.3
Songthang et al. RO (Occlusal Overlay)  Mesial 101.2+20.4
Songthang et al. RO (Occlusal Overlay)  Distal 98.7+£19.8
Songthang et al. R1 (Imm Buccal Wall)  Buccal 55.4+12.9
Songthang et al. R1 (Imm Buccal Wall)  Palatal 60.1+£13.5
Songthang et al. R1 (Imm Buccal Wall)  Mesial 85.6 + 18.7
Songthang et al. R1 (Imm Buccal Wall)  Distal 83.2+17.9

Experimental Protocols

Protocol 1: Evaluation of Marginal Gap of Zirconia Frameworks Cemented with Panavia F2.0
(Adapted from Papanas et al.)

Tooth Preparation: Maxillary premolars are prepared with a rounded shoulder and a 6°
convergence angle.

Framework Fabrication: Zirconia frameworks are fabricated using a CAD/CAM system.

Pre-cementation Marginal Gap Measurement: The marginal fit of the frameworks is
evaluated under a microscope at 30x magnification before cementation.

Cementation:
o The internal surfaces of the zirconia frameworks are air-abraded.

o For the Panavia F2.0 group, ED Primer Il A and B are mixed and applied to the tooth
surface for 30 seconds and then gently air-dried. Panavia F2.0 paste is mixed and applied
to the framework.

o The framework is seated with a constant load.
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o Excess cement is removed, and the margins are light-cured.

o Post-cementation Marginal Gap Measurement: The marginal gap is re-evaluated under the
microscope.

o Thermocycling: The cemented frameworks undergo 20,000 thermocycles.
» Final Marginal Gap Measurement: The marginal gap is measured again after thermocycling.

Protocol 2: Influence of Preparation Design on Marginal Gap of Ceramic Onlays with Panavia
V5 (Adapted from Songthang et al.)

o Tooth Preparation: Human maxillary premolars are prepared with different onlay designs
(e.g., varying remaining buccal wall thickness and occlusal overlay).

o Restoration Fabrication: IPS e.max® CAD ceramic onlays are fabricated using a CEREC MC
XL CAD/CAM system.

e Cementation:

[¢]

The internal surfaces of the ceramic onlays are etched with hydrofluoric acid and
silanated.

[¢]

The tooth surfaces are treated according to the Panavia V5 instructions (application of
Tooth Primer).

[¢]

The onlays are cemented with Panavia V5 dual-cure resin cement.

Excess cement is removed.

o

» Marginal Gap Measurement: The cement-line thickness is evaluated under a digital
stereomicroscope at various points along the margins of the restorations.

o Data Analysis: The data is analyzed using 2-way ANOVA to determine the influence of
preparation design and margin location on the cement line width.

Visualizations
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Caption: Experimental workflow for in vitro marginal gap measurement.
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Caption: Troubleshooting logic for excessive marginal gap formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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